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Compound of Interest

Compound Name: 1,4-Oxazepan-5-one

Cat. No.: B088573

An In-depth Technical Guide to 1,4-Oxazepan-5-
one

For Researchers, Scientists, and Drug Development Professionals
This document provides a comprehensive overview of the physical and chemical properties,

synthetic methodologies, and applications of 1,4-Oxazepan-5-one, a versatile heterocyclic
compound of significant interest in medicinal and synthetic chemistry.

Core Properties and Identifiers

1,4-Oxazepan-5-one (CAS No: 10341-26-1) is a seven-membered lactam containing an
oxygen heteroatom.[1] This unique structure serves as a valuable building block and a key
pharmaceutical intermediate for the development of novel molecules.[1][2]

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Source

CAS Number 10341-26-1 [11[2][3][41[5]16]

Molecular Formula CsHsNO2 [11[2][4]1[5]16]

Molecular Weight 115.13 g/mol [1112][31[4][6]

Exact Mass 115.063328530 Da [4115]

IUPAC Name 1,4-oxazepan-5-one [1][4]
4-Oxacaprolactam, Tetrahydro-

Synonyms 1,4-oxazepin-5(2H)-one, [11[31[5]
Homomorpholin-5-one

InChi Key OXDIYMHNQAWSCL- (2]
UHFFFAOYSA-N

SMILES O=C1CCOCCN1 [1][4]

Table 2: Physical and Chemical Properties

Property Value Source

Melting Point 80-82 °C [3][5]

Boiling Point 165 °C (at 15 Torr) [5]

Density 1.068 + 0.06 g/cm?3 [5]

pKa 15.85 + 0.20 [5]

XLogP3 -0.9 [41[5]

Sensitivity Hygroscopic [1][3]

Chemical Reactivity and Handling

1,4-Oxazepan-5-one is noted for its hygroscopic nature and is incompatible with strong

oxidizing agents.[1][3] The seven-membered ring is strained and susceptible to ring-opening
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reactions, a characteristic that has been utilized in the creation of novel biodegradable
polymers through ring-opening polymerization.[2]

Derivatives of the 1,4-Oxazepan-5-one scaffold have been explored for a range of
pharmacological activities, including antimicrobial, antiviral, and anticancer properties, making it
a valuable template in drug design.[2]

Experimental Protocols and Synthetic
Methodologies

The synthesis of the 1,4-Oxazepan-5-one ring system is primarily achieved through cyclization
reactions of acyclic precursors or the rearrangement of existing ring systems.[2] These
methods are often designed to control stereochemistry and allow for the introduction of diverse
substituents.[2]

General Synthetic Approach from Acyclic Precursors

A primary strategy for forming the 1,4-Oxazepan-5-one ring involves the intramolecular
cyclization of an acyclic precursor containing the necessary nitrogen, oxygen, and carbonyl
functionalities.
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Caption: General workflow for the synthesis and analysis of 1,4-Oxazepan-5-one.

Key Experimental Steps:
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e Precursor Synthesis: An appropriate acyclic precursor is synthesized, containing an amine,
an ether linkage, and a carboxylic acid or ester group at the correct positions.

e Cyclization: The precursor undergoes an intramolecular cyclization reaction. This is often
promoted by catalysts and may require heating, for instance, by refluxing in a dry solvent like
dioxane.[2]

 Purification: The purity of the synthesized compound is confirmed using techniques like Thin-
Layer Chromatography (TLC).[2] Further purification is typically achieved via column
chromatography.

o Characterization: The final structure is established and confirmed through spectral analysis,
including Fourier-Transform Infrared Spectroscopy (FTIR), Proton Nuclear Magnetic
Resonance (*H-NMR), Carbon-13 Nuclear Magnetic Resonance (*C-NMR), and Mass
Spectrometry.[2]

Alternative Synthetic Routes:

» Derivations from Creatinine: A novel route involves using creatinine as a starting material.[2]
This begins with forming Schiff bases by reacting creatinine with aromatic aldehydes.[2]
These intermediates then undergo cycloaddition reactions with anhydrides (e.g., phthalic,
maleic) to yield new oxazepine compounds fused to the creatinine scaffold.[2]

o Asymmetric Synthesis: To produce chiral derivatives, which is crucial for biological activity,
enantioselective or diastereoselective strategies are employed.[2] This can involve starting
from chiral precursors or using solid-phase synthesis approaches.[2]

Applications in Research and Drug Development

The unique conformational and chemical properties of the 1,4-Oxazepan-5-one ring system
make it a valuable scaffold for designing new therapeutic agents.[2] Its role as a versatile
building block allows for the systematic exploration of chemical space in the pursuit of bioactive
molecules.
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Caption: Logical relationship of 1,4-Oxazepan-5-one as a core scaffold in development.

The structural framework of 1,4-Oxazepan-5-one provides a template for developing new
drugs.[2] Researchers utilize its core to synthesize libraries of derivative compounds, which are
then screened for various pharmacological activities.[2] This process is central to modern
medicinal chemistry and the ongoing search for novel treatments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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